Cas no 2457-37-6 (Thiocyanic acid,2-chlorophenyl ester)

• Product Name: Thiocyanic acid,2-chlorophenyl ester
• CAS No: 2457-37-6
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 256040
• PubChem ID: 200660
• Update Time: 2025-04-19

Thiocyanic acid,2-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-chlorophenyl ester
• (2-chlorophenyl) thiocyanate
• 2-Chlor-1-thiocyanato-benzol
• 2-chloro-phenyl thiocyanate
• 2-Chlorophenylthiocyanate
• 2-Chlor-phenylisocyanat
• 2-Chlor-phenylthiocyanat
• 2-Chlor-rhodanbenzol
• AC1L44TJ
• BRN 2085705
• CTK8H8001
• LS-152651
• o-Chlorophenyl thiocyanate
• o-Chlorophenylthiocyanat
• Thiocyanic acid, o-chlorophenyl ester
• Thiocyanic acid, o-chlorophenyl ester (8CI)
• Thiocyansaeure-(2-chlor-phenylester)
• DTXSID00179306
• 2457-37-6
• SCHEMBL6245177
• Thiocyanic acid, 2-chlorophenyl ester
• 3-06-00-01033 (Beilstein Handbook Reference)

• Inchi： 1S/C7H4ClNS/c8-6-3-1-2-4-7(6)10-5-9/h1-4H
• InChI Key： GTRNNEIZBMNFFX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC#N

Computed Properties

• Exact Mass: 168.97542
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79